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Cat. No.: B14789508

Get Quote

Executive Summary
Rat Galanin(2-29) is an N-terminally truncated fragment of the endogenous neuropeptide

galanin (1-29). In the field of G-protein coupled receptor (GPCR) pharmacology, it serves as a

critical tool compound for distinguishing between Galanin Receptor Subtype 1 (GalR1) and

Subtype 2 (GalR2).

While full-length galanin binds non-selectively to GalR1, GalR2, and GalR3 with nanomolar

affinity, the removal of the N-terminal glycine residue (Gly1) in Galanin(2-29) results in a

dramatic loss of affinity for GalR1 while retaining high-affinity agonist activity at GalR2. This

guide details the structural basis of this selectivity, the specific Gq/11-mediated signaling

cascade, and validated protocols for its experimental application.

Structural Basis of Selectivity
The selectivity of Galanin(2-29) is not accidental; it is a direct consequence of the ligand-

receptor binding interface.
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Full-length Galanin(1-29) relies heavily on its N-terminal residues for receptor binding. The first

15 amino acids are highly conserved.[1][2]

Trp2 (Tryptophan at position 2): This is the "anchor" residue. In GalR2, Trp2 interacts via

hydrophobic stacking with Leu266 located on Extracellular Loop 3 (ECL3).

Gly1 (Glycine at position 1): In GalR1, the presence of Gly1 is essential for the correct

conformational fit within the orthosteric pocket. Its removal destabilizes the peptide-receptor

complex significantly.

Mechanism of Discrimination: When Gly1 is cleaved (yielding Galanin 2-29), the peptide loses

the specific contact points required to stabilize the "active" conformation of GalR1. However,

the GalR2 binding pocket is more tolerant of this truncation. The remaining Trp2 residue is

sufficient to drive high-affinity binding and receptor activation in GalR2, effectively turning the

peptide into a subtype-selective agonist.

Molecular Mechanism of Action: The Gq/11
Pathway[2][3]
The defining feature of GalR2 activation by Galanin(2-29) is the mobilization of intracellular

calcium, a pathway distinct from the primarily Gi/o-coupled GalR1.

Signaling Cascade
Ligand Binding: Galanin(2-29) binds to the extracellular vestibule of GalR2.

G-Protein Coupling: The receptor undergoes a conformational change that permits coupling

to the Gαq/11 heterotrimeric G-protein complex.

Effector Activation: The Gαq subunit exchanges GDP for GTP and dissociates, activating

Phospholipase C-β (PLCβ).

Second Messenger Generation: PLCβ hydrolyzes membrane phospholipid PIP2

(Phosphatidylinositol 4,5-bisphosphate) into two second messengers:

IP3 (Inositol 1,4,5-trisphosphate): Diffuses to the Endoplasmic Reticulum (ER).
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DAG (Diacylglycerol): Remains in the membrane to activate Protein Kinase C (PKC).[3]

Calcium Release: IP3 binds to IP3 receptors (IP3R) on the ER, causing a rapid efflux of Ca²⁺

into the cytosol.

Visualization: GalR2 Signaling Pathway[2][3][5][6]
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Figure 1: The Gq-mediated signaling cascade activated by Galanin(2-29) at the GalR2

receptor.[2][4][3][5][6]

Quantitative Selectivity Profile
The following table summarizes the binding affinities (Ki) of the endogenous peptide versus the

truncated fragment. Note the massive loss of affinity for GalR1.

Ligand GalR1 Ki (nM) GalR2 Ki (nM) GalR3 Ki (nM)
Selectivity
Profile

Galanin(1-29) ~0.98 ~1.48 ~1.47 Non-selective

Galanin(2-29) ~85.0 - >500 ~1.9 ~12.6 GalR2 Preferring

Data aggregated from receptor binding studies [1, 2].[1] Note: While Gal(2-29) retains some

affinity for GalR3, the distinction between GalR1 (Gi-coupled) and GalR2 (Gq-coupled) is the

primary experimental utility.

Experimental Protocol: Calcium Mobilization Assay
To validate Galanin(2-29) activity, a calcium flux assay is the gold standard due to the Gq

coupling of GalR2.

Prerequisites
Cell Line: CHO-K1 or HEK293 stably transfected with Rat GalR2.

Dye: Fluo-4 AM or Calcium-4 (Molecular Devices).

Buffer: HBSS + 20 mM HEPES (pH 7.4).

Instrument: FLIPR (Fluorometric Imaging Plate Reader) or FlexStation.[7]

Step-by-Step Workflow
Cell Plating (Day 1):
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Seed GalR2-expressing cells at 50,000 cells/well in a black-wall, clear-bottom 96-well

plate.

Incubate overnight at 37°C / 5% CO₂.

Dye Loading (Day 2):

Remove culture media.[8]

Add 100 µL of Fluo-4 AM loading solution (containing 2.5 mM Probenecid to prevent dye

leakage).

Critical Step: Incubate for 45–60 minutes at 37°C.

Baseline Establishment:

Place plate in the FLIPR/FlexStation.

Record baseline fluorescence (excitation 485 nm, emission 525 nm) for 10–20 seconds.

Agonist Injection:

Inject Galanin(2-29) (dissolved in HBSS/0.1% BSA) to achieve final concentrations

ranging from 0.1 nM to 10 µM.

Control: Run full-length Galanin(1-29) in parallel for potency comparison.

Data Acquisition:

Continuously record fluorescence for 120–180 seconds.

Calculate response as

(Peak Fluorescence minus Baseline).

Visualization: Assay Logic
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Figure 2: Operational workflow for validating GalR2 activation via calcium flux.

Technical Nuances & Troubleshooting
Peptide Stability
Galanin(2-29) is susceptible to further degradation by peptidases.

Solution: Store lyophilized powder at -20°C. Once reconstituted in water or saline, aliquot

immediately and freeze. Avoid repeated freeze-thaw cycles.

In Vivo Use: For behavioral studies (e.g., intrathecal injection), use fresh preparations. The

half-life is short; effects are typically observed within 10–30 minutes post-administration.

Concentration Windows
The "Selectivity Window": To maintain GalR2 selectivity over GalR1, work within the 1 nM –

100 nM range.

Warning: At micromolar concentrations (>1 µM), Galanin(2-29) may begin to occupy GalR1

or exhibit non-specific effects, confounding data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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